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Compound of Interest

Compound Name: NSC-658497

Cat. No.: B609660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC-658497 is a small molecule inhibitor that targets the Son of Sevenless 1 (SOS1) protein, a

crucial guanine nucleotide exchange factor (GEF) for Ras GTPases. By binding to the catalytic

site of SOS1, NSC-658497 competitively inhibits the SOS1-Ras interaction, thereby preventing

the exchange of GDP for GTP on Ras and blocking its activation.[1][2] This inhibitory action on

the Ras signaling pathway makes NSC-658497 a valuable tool for studying Ras-driven cellular

processes and a potential therapeutic agent in cancers characterized by aberrant Ras

signaling.[2][3]

These application notes provide detailed protocols for the preparation of NSC-658497 stock

solutions and its application in cell-based assays.

Physicochemical and Handling Information
A summary of the key quantitative data for NSC-658497 is provided in the table below for easy

reference.
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Property Value

CAS Number 909197-38-2

Molecular Formula C₂₀H₁₀N₂O₆S₂

Molecular Weight 438.43 g/mol

Appearance Powder

Solubility Soluble in DMSO

Storage of Powder

Short-term (days to weeks) at 0-4°C; Long-term

(months to years) at -20°C. Store in a dry and

dark environment.

Storage of Stock Solution

In DMSO at -20°C for up to 1 month, or at -80°C

for up to 6 months. Avoid repeated freeze-thaw

cycles.[4]

Mechanism of Action

Inhibits SOS1-mediated Ras activation by

competitively suppressing the SOS1-Ras

interaction.[1][2]

IC₅₀
~15.4 µM in a BODIPY-FL-GDP dissociation

assay with SOS1-cat and H-Ras.

Experimental Protocols
Preparation of a 10 mM NSC-658497 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NSC-658497 in dimethyl

sulfoxide (DMSO). This concentration is a common starting point for many in vitro experiments.

Materials:

NSC-658497 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

(Optional) Sonicator water bath

Protocol:

Pre-handling: Before opening, bring the vial of NSC-658497 powder to room temperature to

prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of NSC-658497 powder using a calibrated

analytical balance in a sterile environment (e.g., a laminar flow hood). For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.384 mg of NSC-658497.

Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000

Mass (mg) = 0.010 mol/L x 0.001 L x 438.43 g/mol x 1000 = 4.384 mg

Dissolution: Add the appropriate volume of sterile DMSO to the weighed NSC-658497
powder in a sterile microcentrifuge tube. For the example above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If

complete dissolution is not readily achieved, gentle warming in a 37°C water bath or brief

sonication can be used to aid solubilization.[5] Visually inspect the solution to ensure there

are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]

Preparation of Working Solutions for Cell-Based Assays
This protocol describes the dilution of the DMSO stock solution into cell culture medium to

prepare a working solution for treating cells. It is crucial to maintain a low final concentration of
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DMSO in the cell culture to avoid solvent-induced cytotoxicity. A final DMSO concentration of

less than 0.5% is generally well-tolerated by most cell lines.[4]

Protocol:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM NSC-658497 stock solution at

room temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is recommended

to perform serial dilutions in sterile cell culture medium.

Final Dilution: Directly add the desired volume of the stock or serially diluted solution to the

pre-warmed cell culture medium to achieve the final desired treatment concentration. For

example, to prepare a 10 µM working solution from a 10 mM stock, you would perform a

1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium). This

results in a final DMSO concentration of 0.1%.

Control: Always include a vehicle control in your experiments, which consists of cell culture

medium containing the same final concentration of DMSO as the treated samples.

Application: Mix the working solution gently by pipetting and immediately add it to your cells.

Visualizations
Signaling Pathway Diagram
The following diagram illustrates the canonical Ras signaling pathway and the point of inhibition

by NSC-658497.
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Caption: Inhibition of the SOS1-Ras signaling pathway by NSC-658497.

Experimental Workflow Diagram
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The following diagram outlines the workflow for preparing NSC-658497 stock and working

solutions.

Stock Solution Preparation

Working Solution Preparation

1. Weigh NSC-658497
Powder

2. Dissolve in
100% DMSO

3. Vortex / Sonicate
until dissolved

4. Aliquot into
single-use tubes

5. Store at -20°C or -80°C

6. Thaw one aliquot
of stock solution

For Experiment

7. Dilute in cell
culture medium

(Final DMSO < 0.5%)

8. Treat cells
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Caption: Workflow for preparing NSC-658497 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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